2-(1,2-Dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone

• Molecular Formula: C23H19N3O
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-(1,2-dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C23H19N3O/c27-22(19-12-10-18(11-13-19)17-6-2-1-3-7-17)16-26-21-9-5-4-8-20(21)25-15-14-24-23(25)26/h1-13H,14-16H2
• InChI Key: JPCYSKNELCOPKJ-UHFFFAOYSA-N
• SMILES: C1CN2C3=CC=CC=C3N(C2=N1)CC(=O)C4=CC=C(C=C4)C5=CC=CC=C5

Description

2-(1,2-dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone is an aromatic ketone.

Scientific Research Applications

DNA Binding and Cellular Applications

The synthetic dye Hoechst 33258 and its analogues, including compounds structurally related to 2-(1,2-Dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone, are known for their strong binding to the minor groove of double-stranded B-DNA, particularly at AT-rich sequences. These compounds have been extensively utilized in fluorescent DNA staining due to their capability to penetrate cellular membranes efficiently. Applications span from plant cell biology, including chromosome and nuclear staining, to the analysis of nuclear DNA content via flow cytometry. Additionally, Hoechst derivatives have found utility as radioprotectors and topoisomerase inhibitors, underlining their significance in drug design and molecular biology research (Issar & Kakkar, 2013).

Medicinal Chemistry and Drug Design

Benzimidazole derivatives, including compounds analogous to 2-(1,2-Dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone, exhibit a wide range of pharmacological activities. These activities encompass antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer, CNS stimulants and depressants, among others. The versatility of the benzimidazole nucleus in drug design is highlighted by its inclusion in various therapeutic agents, showcasing the importance of this scaffold in the development of new drugs. This underscores the role of benzimidazoles in the ongoing discovery and development of pharmacologically active compounds with diverse therapeutic applications (Babbar, Swikriti, & Arora, 2020).

Synthesis and Chemical Properties

2-(1,2-Dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone and related compounds are part of a broader class of chemicals known for their complex synthesis and diverse chemical properties. The literature encompasses a wide range of synthetic approaches and chemical reactions specific to benzimidazole and its derivatives, contributing to a vast array of potential applications in both medicinal chemistry and material science. This includes the development of new methodologies for constructing these compounds, enhancing their utility in various scientific and industrial applications (Ibrahim, 2011).

Optoelectronic Materials

Research on quinazoline derivatives, which share structural similarities with 2-(1,2-Dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone, has expanded into the field of optoelectronics. These compounds have been incorporated into π-extended conjugated systems, proving valuable for the creation of novel optoelectronic materials. Their applications range from electronic devices and luminescent elements to photoelectric conversion elements and image sensors, highlighting the potential of benzimidazole derivatives in the development of advanced materials for optoelectronic applications (Lipunova, Nosova, Charushin, & Chupakhin, 2018).